Cas no 1017488-98-0 (sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate)

• Product Name: sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate
• CAS No: 1017488-98-0
• MF: C₁₁H₉ClN₃NaO₃
• MW: 289.650232076645
• MDL: MFCD11986468
• CID: 5014954
• PubChem ID: 23703040
• Update Time: 2025-05-19

sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate Chemical and Physical Properties

Names and Identifiers

• Sodium 1-(4-chlorobenzyl)-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate
• sodium;3-[(4-chlorophenyl)methyl]-5-methoxycarbonyltriazol-4-olate
• sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate

• MDL： MFCD11986468
• Inchi： 1S/C11H10ClN3O3.Na/c1-18-11(17)9-10(16)15(14-13-9)6-7-2-4-8(12)5-3-7;/h2-5,16H,6H2,1H3;/q;+1/p-1
• InChI Key： BROYSVDPJTWVFJ-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1)CN1C(=C(C(=O)OC)N=N1)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Topological Polar Surface Area: 80.1

Additional information on sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate

Introduction to Sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate (CAS No. 1017488-98-0)

Sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 1017488-98-0, represents a confluence of advanced synthetic methodologies and biological targeting strategies. Its molecular architecture incorporates a triazololate core, which is a relatively novel scaffold in medicinal chemistry, offering distinct advantages over conventional heterocyclic systems.

The 4-chlorophenyl moiety in the compound's structure is particularly noteworthy, as it introduces a region of electronic and steric tunability that can be exploited for optimizing binding interactions with biological targets. This feature has made the compound a subject of intense interest for researchers exploring the development of new drugs targeting neurological and inflammatory disorders. The presence of the methoxycarbonyl group further enhances the compound's versatility, allowing for modifications that can fine-tune its pharmacokinetic profile and bioavailability.

In recent years, there has been a surge in research focused on triazololate derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted the potential of these compounds to interact with enzymes and receptors involved in pain perception, neuroinflammation, and immune response. Sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate has been shown to exhibit promising activity in preclinical models, particularly in contexts where precise molecular recognition is crucial.

The synthesis of this compound represents a significant achievement in organic chemistry, leveraging state-of-the-art techniques to construct the triazololate scaffold with high precision. The synthetic route involves multi-step reactions that require careful control of reaction conditions to ensure high yield and purity. Researchers have reported that the use of palladium-catalyzed cross-coupling reactions has been instrumental in forming the key bonds within the molecule, thereby facilitating the construction of the complex triazololate core.

The pharmacological profile of Sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate has been extensively studied in vitro and in vivo. Initial investigations have revealed that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an adjunct therapy for conditions characterized by dysregulated neurotransmitter activity. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by interacting with key inflammatory mediators.

The impact of the 4-chlorophenyl and methoxycarbonyl substituents on the compound's overall behavior cannot be overstated. These groups contribute to both steric hindrance and electronic effects that influence how the molecule interacts with biological targets. Computational modeling studies have been employed to gain insights into these interactions at a molecular level. These studies have provided valuable information regarding binding affinities and potential side effects, guiding further optimization efforts.

In the context of drug development, Sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate exemplifies how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and exploration. Researchers are currently investigating derivatives of this compound with enhanced pharmacological properties and improved safety profiles.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for use in agrochemicals and specialty chemicals where precise molecular recognition is equally critical. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for developing new products with tailored functionalities.

The synthesis and characterization of Sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate have set a precedent for future research in this area. As synthetic methodologies continue to evolve, it is expected that more complex derivatives will be developed with even greater therapeutic potential. The integration of computational chemistry with experimental techniques has significantly accelerated the drug discovery process, making compounds like this one more accessible than ever before.

In conclusion, Sodium 1-[(4-chlorophenyl)methyl]-4-(methoxycarbonyl)-1H-1,2,3-triazol-5-olate (CAS No. 1017488-98-0) is a remarkable example of how advances in organic chemistry and medicinal biology can lead to innovative therapeutic agents. Its unique structure and promising pharmacological properties make it a valuable asset in ongoing research efforts aimed at addressing complex diseases. As further studies are conducted and new derivatives are developed, this compound is poised to play an increasingly important role in both academic research and industrial applications.